BENGHE Foundational & Exploratory

Check Availability & Pricing

Introduction: Understanding the Profile of a
Modern Fluorinated Solvent

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

2-Chloro-1,1,2-trifluoroethyl ethyl
Compound Name:

ether
CAS No.: 310-71-4
Cat. No.: B1199022
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2-Chloro-1,1,2-trifluoroethyl ethyl ether (CAS No. 310-71-4) is a halogenated ether
increasingly utilized by researchers in pharmaceutical and agrochemical synthesis.[1] Its
unique combination of a chloro- and trifluoro-substituted ethyl group confers desirable
properties, such as enhanced stability and specific reactivity, making it a valuable solvent and
building block.[1][2] However, the very characteristics that make it useful—its chemical
structure and volatility—also necessitate a rigorous and well-understood protocol for its
handling and storage to ensure the safety of laboratory personnel and the integrity of research
outcomes.

This guide moves beyond a simple recitation of safety data sheet (SDS) points. It is designed
to provide drug development professionals and researchers with the causal understanding
behind the safety protocols. By grounding our procedures in the physicochemical properties of
the molecule, we can create a self-validating system of safety that is both robust and intuitive.

Physicochemical and Hazard Profile
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A foundational understanding of the compound's properties is critical to anticipating its behavior
both in experimental setups and in the event of an accidental release. The presence of fluorine
atoms enhances chemical and thermal stability due to the strength of the C-F bond, while the
ether linkage presents a known, manageable risk of peroxide formation.[2]

Key Physical and Chemical Data

The following table summarizes the essential quantitative data for 2-Chloro-1,1,2-
trifluoroethyl ethyl ether.

Property Value Source(s)
CAS Number 310-71-4 [1]
Molecular Formula C4HeCIFs0 [1]
Molecular Weight 162.54 g/mol [1]
Appearance Colorlfess- to almost colorless o
clear liquid

Boiling Point ~88 °C (190.4 °F) [1]

Density ~1.23 - 1.273 g/cm3 [11[3]

Flash Point 5°C (41 °F) [3]

Note: The low flash point indicates that this substance is highly flammable and can form
ignitable vapor/air mixtures at or near room temperature.

Hazard Identification and GHS Classification

While a comprehensive, publicly available Safety Data Sheet for this specific CAS number is
not consistently available, a hazard profile can be reliably constructed based on the SDS of the
closely related compound, 2-Chloro-1,1,2-trifluoroethyl difluoromethyl ether (Enflurane), and
general principles for halogenated ethers.[1][4]

e H315 - Causes skin irritation: Halogenated solvents can defat the skin, leading to dryness,
cracking, and irritation upon prolonged or repeated contact.[5]
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e H319 - Causes serious eye irritation: The solvent properties can cause significant irritation or
damage to the delicate tissues of the eye.[1]

e H335 - May cause respiratory irritation: As a volatile compound, its vapors can irritate the
mucous membranes of the respiratory tract.[1]

e H336 - May cause drowsiness or dizziness: Inhalation of high concentrations of vapor can
have a narcotic effect on the central nervous system.[1]

e H373 - May cause damage to organs (cardiovascular and central nervous system) through
prolonged or repeated exposure: Chronic exposure to halogenated compounds can lead to
cumulative organ toxicity.[1]

Laboratory Handling Protocols: A Proactive
Approach to Safety

Safe handling is predicated on minimizing exposure through all potential routes: inhalation,
dermal contact, and ingestion. This requires a multi-layered approach encompassing
engineering controls, personal protective equipment, and stringent procedural discipline.

Engineering Controls: The First Line of Defense

The primary method for controlling exposure to volatile chemicals is to handle them within a
properly functioning and certified laboratory chemical hood.[6] All transfers, reaction setups,
and work-ups involving 2-Chloro-1,1,2-trifluoroethyl ethyl ether must be performed in a hood
to capture vapors at the source. An eyewash station and safety shower must be immediately
accessible in the work area.[7]

Personal Protective Equipment (PPE) Selection
Workflow

PPE is not a substitute for engineering controls but is essential for protecting against splashes,
spills, and unforeseen exposures. The selection of appropriate PPE should be a deliberate
process based on the specific task.
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mall Scale (<50 mL)
Routine Transfer

Potential for
Splash/Aerosol?

Standard PPE:
- Nitrile Gloves
- Safety Glasses
- Lab Coat

.

PPE Selection Logic

Task Assessment:
Handling 2-Chloro

trifluoroethyl ethyl ether

Scale of Operation?

-1,1,2-

Large

Large Scale (>50 mL)
Reaction or Distillation

High

Enhanced PPE:
- Double Nitrile Gloves
- Chemical Goggles
- Face Shield
- Chemical Resistant Apron
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4 Spill Response Logic A
Spill Detected
mall Large
Szl Spll Large Spill (>100 mL)
(SRS or Outside Hood
Contained in Hood l
1. Alert others in the area. 1. Alert everyone and evacuate the lab.
2. Use spill kit with absorbent pads. 2. Close the lab door.
3. Absorb spill, working from outside in. 3. Pull the fire alarm if necessary.
4. Place waste in a sealed container. 4. Call Emergency Services / EHS.
5. Decontaminate area. 5. Do NOT attempt to clean up.
\- J

Click to download full resolution via product page
Caption: Decision tree for responding to a chemical spill.

Waste Disposal

All waste containing 2-Chloro-1,1,2-trifluoroethyl ethyl ether, including contaminated spill
cleanup materials, must be treated as hazardous waste.

o Collect Waste: Collect all waste in a designated, properly labeled, and sealed container. The
container must be compatible with halogenated organic solvents.

» Labeling: The waste container must be clearly labeled as "Hazardous Waste" and list all
chemical constituents, including "2-Chloro-1,1,2-trifluoroethyl ethyl ether."
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o Storage: Store the waste container in a satellite accumulation area, ensuring it is segregated
from incompatible waste streams.

» Disposal: Arrange for pickup and disposal through your institution's certified EHS department
or a licensed hazardous waste contractor. Do not dispose of this chemical down the drain. [8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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